1-methyl-N-pentylpiperidin-4-amine

• Molecular Formula: C11H24N2
• Molecular Weight: 184.32 g/mol
• IUPAC Name: 1-methyl-N-pentylpiperidin-4-amine
• InChI: InChI=1S/C11H24N2/c1-3-4-5-8-12-11-6-9-13(2)10-7-11/h11-12H,3-10H2,1-2H3
• InChI Key: MBYMNQSOMQWNCN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC1CCN(CC1)C

Description

1-Methyl-N-pentylpiperidin-4-amine is a secondary amine derivative of piperidine, featuring a methyl group at the 1-position and a pentyl chain at the 4-amino position of the piperidine ring. Its molecular formula is C₁₁H₂₄N₂, with a molecular weight of 184.33 g/mol .

Preparation Methods

The synthesis of 1-methyl-N-pentylpiperidin-4-amine can be achieved through several routes. One common method involves the cyclization of primary amines with diols, catalyzed by a Cp*Ir complex . Another efficient method is the one-pot preparation of cyclic amines via chlorination of amino alcohols using thionyl chloride (SOCl2) . Industrial production methods often involve bulk manufacturing and custom synthesis to meet specific requirements .

Chemical Reactions Analysis

1-Methyl-N-pentylpiperidin-4-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds under basic conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Methyl-N-pentylpiperidin-4-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of various organic compounds.

Biology: Piperidine derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: This compound is explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 1-methyl-N-pentylpiperidin-4-amine involves its interaction with specific molecular targets and pathways. Piperidine derivatives are known to interact with various receptors and enzymes in the body, leading to their pharmacological effects. The exact molecular targets and pathways can vary depending on the specific derivative and its intended use .

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below highlights key structural analogs, focusing on substituents at the 1- and 4-positions of the piperidine ring:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features
1-Methyl-N-pentylpiperidin-4-amine (Target)	C₁₁H₂₄N₂	184.33	1-CH₃, 4-C₅H₁₁	Aliphatic pentyl chain; moderate lipophilicity.
1-Benzylpiperidin-4-amine	C₁₂H₁₈N₂	190.29	1-C₆H₅CH₂, 4-NH₂	Aromatic benzyl group; potential for π-π interactions in drug binding .
1-Benzyl-N-methylpiperidin-4-amine	C₁₃H₂₀N₂	204.32	1-C₆H₅CH₂, 4-NHCH₃	Methylated amine; altered steric and electronic properties .
1-Methyl-N-(4-nitrophenyl)piperidin-4-amine	C₁₂H₁₇N₃O₂	235.29	1-CH₃, 4-NO₂C₆H₄	Electron-withdrawing nitro group; may enhance reactivity .
N-[3-(4-chlorophenyl)-4-methylpentyl]-1-methylpiperidin-4-amine	C₁₈H₂₉ClN₂	308.90	1-CH₃, 4-ClC₆H₄CH₂CH(CH₃)CH₂	Halogenated substituent; increased molecular weight and hydrophobicity .
N-methyl-1-(pyrimidin-4-yl)piperidin-4-amine	C₁₀H₁₆N₄	192.26	1-CH₃, 4-C₄H₃N₂	Heteroaromatic pyrimidine; hydrogen-bonding capability .